2-(2-chlorothiophen-3-yl)ethan-1-ol
Description
“2-(2-chlorothiophen-3-yl)ethan-1-ol” is a chemical compound with the molecular formula C6H7ClOS. It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H7ClOS/c7-6-2-1-5(9-6)3-4-8/h1-2,8H,3-4H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . Other physical and chemical properties such as melting point, boiling point, and density are not available in the current data.Safety and Hazards
The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chlorothiophen-3-yl)ethan-1-ol involves the conversion of 2-chlorothiophene to 2-(2-chlorothiophen-3-yl)ethanol through a series of reactions.", "Starting Materials": [ "2-chlorothiophene", "Sodium borohydride (NaBH4)", "Ethanol (EtOH)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Sodium sulfate (Na2SO4)", "Methanol (MeOH)" ], "Reaction": [ "Step 1: Reduction of 2-chlorothiophene to 2-chlorothiophenol using NaBH4 in EtOH", "Step 2: Conversion of 2-chlorothiophenol to 2-(2-chlorothiophen-3-yl)ethan-1-ol using HCl and NaOH", "Step 3: Purification of the product using Na2SO4 and MeOH" ] } | |
CAS RN |
1500009-05-1 |
Molecular Formula |
C6H7ClOS |
Molecular Weight |
162.6 |
Purity |
95 |
Origin of Product |
United States |
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